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Compound of Interest

Compound Name: 1,3-Bis(trimethylsilyl)urea

Cat. No.: B102440 Get Quote

1,3-Bis(trimethylsilyl)urea (BSU), also known as N,N'-Bis(trimethylsilyl)urea, is a highly

effective and versatile silylating agent used extensively in organic synthesis, pharmaceutical

development, and analytical chemistry.[1][2][3] Its utility stems from its powerful ability to

introduce trimethylsilyl (TMS) groups onto a variety of functional groups, thereby protecting

them during subsequent reaction steps.[4][5] Unlike many other silylating agents, BSU often

operates under neutral conditions and offers a distinct advantage: its primary byproduct is urea,

which is insoluble in many common organic solvents and can be easily removed by filtration.[4]

This simplifies reaction workups and purification, making it an invaluable tool for chemists

aiming for high efficiency and purity.

This guide provides a comprehensive overview of BSU, from its fundamental properties and

synthesis to its mechanistic action and diverse applications, offering field-proven insights for

researchers, scientists, and drug development professionals.

Physicochemical and Spectroscopic Profile
BSU is a white, crystalline solid that is sensitive to moisture, slowly decomposing in the

presence of moist air.[1][6] Understanding its physical and spectroscopic characteristics is

fundamental to its correct handling and application in a laboratory setting.

Core Properties
A summary of the key physicochemical properties of 1,3-Bis(trimethylsilyl)urea is presented

below.
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Property Value Source

Molecular Formula C₇H₂₀N₂OSi₂ [6]

Molecular Weight 204.42 g/mol [6]

CAS Number 18297-63-7 [6]

Appearance White crystalline powder [1][7]

Melting Point 219-221 °C (lit.) [1]

Solubility
Soluble in pyridine; reacts with

water
[1]

Spectroscopic Data
The identity and purity of BSU can be confirmed through standard spectroscopic techniques.

Spectroscopy Key Peaks / Signals

¹H NMR
A single, sharp peak corresponding to the

protons of the trimethylsilyl groups.

¹³C NMR
Signals corresponding to the carbons of the

trimethylsilyl groups and the carbonyl carbon.

IR (Infrared)
Characteristic absorptions for N-H stretching,

C=O stretching, and Si-C bonds.

Mass Spec (EI)

Molecular ion peak (M⁺) and characteristic

fragmentation patterns including a top peak at

m/z 147.[6]

Synthesis of 1,3-Bis(trimethylsilyl)urea
BSU can be synthesized with high efficiency through the reaction of urea with a suitable

silylating agent, most commonly hexamethyldisilazane (HMDS). The reaction is typically

catalyzed by an ammonium salt, such as ammonium sulfate or ammonium chloride, which
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significantly accelerates the reaction rate and allows for lower operating temperatures.[8] This

method provides near-quantitative yields of high-purity BSU.[8]

Reaction Diagram: Synthesis of BSU

Reactants

ProductsUrea

1,3-Bis(trimethylsilyl)urea (BSU)

 + 2 eq. HMDS 
 (NH₄)₂SO₄ catalyst 

 Reflux

Hexamethyldisilazane (HMDS)

Ammonia (NH₃) + 2 eq.

Click to download full resolution via product page

Caption: Synthesis of BSU from urea and hexamethyldisilazane.

Experimental Protocol: Synthesis of BSU
This protocol is adapted from established industrial processes.[8]

Setup: To a reaction vessel equipped with a reflux condenser and a mechanical stirrer, add

hexamethyldisilazane (HMDS).

Addition of Reactants: Add urea and a catalytic amount of ammonium sulfate (e.g., ~0.1-

0.5% by weight relative to urea).

Reaction: Heat the mixture to reflux (approximately 125°C). The evolution of ammonia gas,

which begins around 80°C, indicates the start of the reaction.

Monitoring: Continue refluxing until the evolution of ammonia ceases, which typically takes 1-

2 hours.

Isolation: Cool the reaction mixture. The product, BSU, will precipitate.
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Purification: Filter the solid product and dry it under vacuum to yield BSU with a purity often

exceeding 99%.[8]

Mechanism of Silylation
BSU functions as a potent TMS donor. The silylation of a protic substrate, such as an alcohol

(R-OH), proceeds through a nucleophilic attack on one of the silicon atoms of BSU. The

oxophilicity of silicon makes it highly susceptible to attack by oxygen-containing functional

groups.[5] The reaction is driven forward by the formation of the highly stable and insoluble

urea byproduct.

Diagram: General Silylation Mechanism
Caption: General mechanism of alcohol silylation using BSU.

Advantages of BSU as a Silylating Agent
BSU offers several key advantages over other common silylating agents.

Feature
1,3-
Bis(trimethylsilyl)u
rea (BSU)

N,O-
Bis(trimethylsilyl)a
cetamide (BSA)

Hexamethyldisilaza
ne (HMDS)

Silylating Power Very High Very High
Moderate; often

requires catalyst

Reaction Conditions
Typically neutral, no

catalyst needed
Neutral

Requires acid or base

catalyst

Byproduct Urea (solid, insoluble)

N-

(trimethylsilyl)acetami

de (liquid)

Ammonia (gas)

Workup Simple filtration
Distillation or

chromatography

Neutralization and

extraction

Cost Low to moderate Moderate Low
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The primary advantage of BSU is the formation of solid urea, which can be easily filtered off,

dramatically simplifying product isolation.[4] This is particularly beneficial in large-scale

industrial applications, including the production of semi-synthetic penicillins and

cephalosporins.[9]

Applications in Research and Drug Development
BSU's robust and efficient silylating capability makes it a versatile reagent in numerous

scientific fields.

Workflow for a Typical Silylation Reaction
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Start: Substrate with Active Hydrogen
(e.g., Alcohol, Acid, Amine)

1. Dissolve substrate in aprotic solvent
(e.g., DCM, Acetonitrile).

2. Add BSU (1.0 - 1.2 eq. per active H).

3. Stir at room temp. or heat gently
(e.g., 40-60°C).

4. Monitor reaction by TLC or GC-MS
until substrate is consumed.

Incomplete

5. Cool to room temperature.
6. Filter the reaction mixture to remove

precipitated urea.

Reaction Complete

7. Concentrate the filtrate under
reduced pressure.

8. Purify the crude product via
distillation or chromatography

(if necessary).

End: Purified Silylated Product

Click to download full resolution via product page

Caption: A standard laboratory workflow for silylation using BSU.
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Protection of Functional Groups
BSU is highly effective for the temporary protection of hydroxyl, carboxylic acid, and amine

functional groups.[2][10] This prevents unwanted side reactions during subsequent synthetic

steps.

Alcohols and Phenols: Primary, secondary, and tertiary alcohols are readily converted to their

corresponding TMS ethers. This strategy is foundational in natural product synthesis.

Carboxylic Acids: Acids are converted to TMS esters, which are less acidic and more soluble

in organic solvents. This is useful for esterification or amide coupling reactions.

Amines and Amides: Primary and secondary amines can be silylated to protect the N-H

bond, modulating their reactivity.

General Protocol for Silylation of an Alcohol:

Dissolve the alcohol (1.0 eq) in a dry, aprotic solvent like dichloromethane or acetonitrile.

Add BSU (0.5-0.6 eq for each hydroxyl group) to the solution.

Stir the mixture at room temperature or warm gently (40-60°C) for 1-4 hours.

Monitor the reaction's completion using Thin Layer Chromatography (TLC).

Upon completion, cool the mixture and filter off the precipitated urea.

Wash the urea cake with a small amount of the solvent.

Combine the filtrates and evaporate the solvent under reduced pressure to obtain the crude

TMS-protected alcohol, which can be used directly or purified further.

Pharmaceutical and Agrochemical Synthesis
BSU's efficiency and mild reaction conditions are highly valued in the synthesis of complex,

sensitive molecules like active pharmaceutical ingredients (APIs) and agrochemicals.[2][11]
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Antibiotics: It plays a role in the industrial synthesis of semi-synthetic β-lactam antibiotics,

such as penicillins and cephalosporins, by protecting carboxylic acid groups during side-

chain acylation.[9]

Drug Discovery: In medicinal chemistry, urea derivatives are a significant class of

compounds with diverse biological activities.[12][13] BSU can be a key reagent in the

synthetic pathways leading to these complex structures.

Pesticides and Herbicides: BSU is used in the manufacturing of various agrochemicals

where protection of functional groups is necessary.[2]

Analytical Chemistry
In analytical techniques like gas chromatography (GC) and mass spectrometry (MS), many

polar compounds (e.g., sugars, amino acids, steroids) are non-volatile.[4][10] Silylation with

BSU converts polar -OH, -COOH, and -NH₂ groups into non-polar -O-TMS, -COO-TMS, and -

N-TMS groups. This process, known as derivatization, increases the volatility and thermal

stability of the analytes, enabling their analysis by GC-MS.[3]

Material Science
BSU is also finding applications in material science. It can be used to modify surfaces

containing hydroxyl groups, such as silica or metal oxides, rendering them hydrophobic.[14]

This is useful for creating water-repellent coatings and improving the adhesion of polymers to

inorganic substrates. Furthermore, BSU can serve as a precursor or additive in the synthesis of

specialized silicon-containing polymers and composites, enhancing their thermal stability and

mechanical properties.[3][14]

Safety and Handling
While BSU is a highly useful reagent, proper safety precautions are essential.

Hazards: BSU is classified as a flammable solid and is sensitive to moisture.[6] It can be

irritating upon contact with the skin, eyes, or respiratory tract.[6]

Handling: Always handle BSU in a well-ventilated fume hood.[15] Wear appropriate personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat.[15]
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Storage: Store BSU in a tightly sealed container in a cool, dry, and well-ventilated area, away

from moisture and incompatible materials like strong oxidizing agents.[7][15]

Conclusion
1,3-Bis(trimethylsilyl)urea is a cornerstone silylating agent in modern chemistry. Its high

reactivity, coupled with the practical advantage of forming an easily removable solid byproduct,

ensures its continued and widespread use. For drug development professionals and synthetic

chemists, BSU provides a reliable and efficient method for protecting functional groups,

streamlining complex synthetic routes, and enabling the creation of novel molecules. From

industrial-scale antibiotic production to advanced material science, BSU's versatility and

effectiveness make it an indispensable reagent in the scientist's toolkit.

References
National Center for Biotechnology Information (2023). PubChem Compound Summary for

CID 87562, 1,3-Bis(trimethylsilyl)urea. Available at: [Link]

Heaney, H. (1998). The Use of Bis(trimethylsilyl)acetamide and Bis(trimethylsilyl)urea for

Protection and as Control Reagents in Synthesis. ResearchGate. Available at: [Link]

Speier, J. (1976). Process for preparing bis-(trimethylsilyl-)urea. U.S. Patent No. 3,992,428.
Google Patents.

Ningbo Inno Pharmchem Co.,Ltd. (2023). Exploring the Applications of Bis(trimethylsilyl)urea

in Specialty Material Science. Inno Pharmchem. Available at: [Link]

Heaney, H. (1998). The Use of Bis(trimethylsilyl)acetamide and Bis (trimethylsilyl)urea for

Protection and as Control Reagents in Synthesis. ResearchGate. Available at: [Link]

Changfu Chemical. (n.d.). An In-Depth Guide to Silylation Reagents: Applications and

Benefits. Available at: [Link]

Gelest, Inc. (n.d.). Silylation: Chemistry and Commercial Applications. ResearchGate.

Available at: [Link]

Prism Scientific. (n.d.). 1,3-Bistrimethylsilyl Urea: A Versatile Reagent for Chemical

Synthesis. Available at: [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 12 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL01301~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2023:42:40~~N%20N-Bis(trimethylsilyl
https://www.fishersci.com/store/msds?partNumber=AAL0130118&productDescription=NN-BIS+TRIMETHLSILYL+98+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b102440?utm_src=pdf-body
https://www.benchchem.com/product/b102440?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Bis_trimethylsilyl_urea
https://www.researchgate.net/publication/238058253_The_Use_of_Bis-trimethylsilylacetamide_and_Bis-trimethylsilylurea_for_Protection_and_as_Control_Reagents_in_Synthesis
https://www.inno-pharmchem.com/news/exploring-the-applications-of-bis-trimethylsilyl-urea-in-specialty-material-science-81067851.html
https://www.researchgate.net/publication/238058253_The_Use_of_Bis-trimethylsilylacetamide_and_Bis-trimethylsilylurea_for_Protection_and_as_Control_Reagents_in_Synthesis
https://www.changfu-chem.com/silylation-reagents-guide.html
https://www.researchgate.net/figure/Most-widely-used-silylation-reagents_fig1_268082984
https://www.prismscientific.com/post/1-3-bistrimethylsilyl-urea-a-versatile-reagent-for-chemical-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ningbo Inno Pharmchem Co.,Ltd. (n.d.). The Synthesis and Applications of N,N'-

Bis(trimethylsilyl)urea (BSU). Available at: [Link]

K. Y. (2021). Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. National

Center for Biotechnology Information. Available at: [Link]

Aggarwal Mercantiles. (n.d.). 1,3 Bis(trimethylsilyl) Urea. IndiaMART. Available at: [Link]

National Institute of Standards and Technology. (n.d.). Urea, 2TMS derivative. NIST

Chemistry WebBook. Available at: [Link]

Royal Society of Chemistry. (2013). Orthohalogen substituents dramatically enhance

hydrogen bonding of aromatic ureas - Supporting Information. Available at: [Link]

MDPI. (2023). Evaluation of the Therapeutic Potential of Sulfonyl Urea Derivatives as

Soluble Epoxide Hydrolase (sEH) Inhibitors. Available at: [Link]

GlobalChemMall. (n.d.). China Low Price 1,3-Bis(Trimethylsilyl)Urea Manufacturers,

Suppliers. Available at: [Link]

ChemComplete. (2019). Solving Another Unknown Using NMR, IR and MS Spectroscopy -

Example 3. YouTube. Available at: [Link]

National Center for Biotechnology Information. (2023). PubChem Compound Summary for

CID 91753413, Urea, TMS. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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